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Compound of Interest

Compound Name: Tetrabutylammonium cyanide

Cat. No.: B079372

Tetrabutylammonium Cyanide: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of tetrabutylammonium cyanide, its synthesis, and its applications in organic
chemistry. Detailed experimental protocols for key reactions, alongside mechanistic
visualizations, are included to support researchers in their practical applications of this versatile
reagent.

Core Physical and Chemical Properties

Tetrabutylammonium cyanide (TBACN) is a quaternary ammonium salt that serves as a
readily available and soluble source of cyanide ions in organic solvents. Its physical and
chemical properties are summarized below.
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Property Value Citation(s)
Molecular Formula C17H36eN2
Molecular Weight 268.48 g/mol [1]

White to off-white or slightly
Appearance ] ) ] [2]
beige crystalline solid

Melting Point 85-92 °C [11[3]

Soluble in polar organic
B solvents such as acetone,
Solubility _ [2]14][5]
ethanol, and methanol. Slightly

soluble in water.

Chemically stable under
standard ambient conditions

Stability (room temperature). May [6]
decompose on exposure to

moist air or water.

Reacts with acids to generate

highly toxic hydrogen cyanide
Reactivity oy y' g Y [6]

gas. The cyanide ion acts as a

potent nucleophile.

Synthesis of Tetrabutylammonium Cyanide

A common and effective method for the synthesis of tetrabutylammonium cyanide is through
ion exchange from the more readily available tetrabutylammonium bromide. This method
utilizes a strongly basic ion exchange resin in the cyanide form and is performed in an
anhydrous solvent to minimize exposure of the hygroscopic product to water.

Experimental Protocol: Synthesis via Anhydrous lon
Exchange

This protocol is adapted from the method described by Solodar (1971).[6]

Materials:
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e Tetrabutylammonium bromide

e Strongly basic ion exchange resin (e.g., IRA-400)

e Sodium cyanide (for resin preparation)

e Anhydrous methanol

» Ethyl acetate (for recrystallization)

e Phosphorus pentoxide (P20s) (for drying)

Procedure:

e Resin Preparation:

[e]

Pack the ion exchange resin into a chromatography column.

o

Pass a 50% aqueous methanol solution through the column.

[¢]

Wash the resin with a solution of sodium cyanide in water to convert the resin to the
cyanide form.

[¢]

Rinse the column thoroughly with anhydrous methanol to remove residual water.

e lon Exchange:

o Dissolve tetrabutylammonium bromide in anhydrous methanol.

o Apply the solution to the prepared ion exchange column.

o Elute the column with anhydrous methanol, collecting the eluent.

¢ |solation and Purification:

o Concentrate the eluent using a rotary evaporator to obtain a white solid.

o Recrystallize the solid from ethyl acetate.
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o Dry the purified tetrabutylammonium cyanide under vacuum over phosphorus
pentoxide.

Experimental Workflow

Click to download full resolution via product page

Workflow for the synthesis of tetrabutylammonium cyanide.

Key Applications and Experimental Protocols

Tetrabutylammonium cyanide is a versatile reagent in organic synthesis, primarily utilized as
a cyanide source and as a catalyst.

O-TMS Cyanosilylation of Carbonyl Compounds

Tetrabutylammonium cyanide catalyzes the addition of trimethylsilyl cyanide (TMSCN) to
aldehydes and ketones to form cyanohydrin trimethylsilyl ethers.[1]

Generalized Experimental Protocol:

» To a stirred solution of the carbonyl compound in a dry aprotic solvent (e.g., dichloromethane
or diethyl ether) under an inert atmosphere, add trimethylsilyl cyanide (1.0-1.2 equivalents).

o Add a catalytic amount of tetrabutylammonium cyanide (0.1 equivalents).
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 Stir the reaction mixture at 0 °C to room temperature for 15 minutes to several hours,
monitoring the reaction progress by TLC or GC.

» Upon completion, the reaction mixture can be worked up by quenching with a suitable
reagent, followed by extraction and purification of the desired O-TMS cyanohydrin.

Deprotection of Thioacetates

Tetrabutylammonium cyanide is an effective catalyst for the deprotection of aliphatic
thioacetates to yield free thiols in the presence of a protic solvent.[6]

Generalized Experimental Protocol:

e Under an inert atmosphere (e.g., nitrogen), dissolve the thioacetate in a mixture of
chloroform and methanol.

e Add a catalytic amount of tetrabutylammonium cyanide (0.5 mol equivalent for
monothioacetates, 1.0 mol equivalent for dithioacetates).

 Stir the reaction mixture at room temperature. Reaction times can vary from a few hours to
overnight.

e Monitor the reaction by TLC. Upon completion, the solvent is removed, and the crude
product is purified by chromatography.

Ring Expansion of B-Lactams

Tetrabutylammonium cyanide catalyzes the ring expansion of certain -lactams to y-lactams
through a novel N1-C4 bond cleavage of the B-lactam nucleus.[7]

Generalized Experimental Protocol:
» Dissolve the B-lactam substrate in acetonitrile.
¢ Add a catalytic amount of tetrabutylammonium cyanide (e.g., 20 mol %).

 Stir the reaction at room temperature and monitor its progress.
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» Upon completion, the solvent is evaporated, and the resulting y-lactam is purified by

standard chromatographic techniques.

Mechanistic Insights and Visualizations
Phase-Transfer Catalysis

Tetrabutylammonium cyanide is an excellent phase-transfer catalyst. The bulky, lipophilic
tetrabutylammonium cation can transport the cyanide anion from an aqueous phase (or a solid
phase) into an organic phase where it can react with an organic substrate.
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Mechanism of phase-transfer catalysis.
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Antimicrobial Action of Quaternary Ammonium
Compounds

While not a primary application in synthetic chemistry, the tetrabutylammonium cation, like
other quaternary ammonium compounds, exhibits antimicrobial properties. This is generally
attributed to the disruption of the cell membrane.
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Antimicrobial mechanism of quaternary ammonium compounds.

Safety and Handling

Tetrabutylammonium cyanide is a highly toxic compound and must be handled with extreme
care in a well-ventilated fume hood. It is fatal if swallowed, inhaled, or in contact with skin.[6]
Contact with acids liberates extremely toxic hydrogen cyanide gas.[6] Appropriate personal
protective equipment, including gloves, lab coat, and eye protection, is mandatory. All waste
containing this compound must be disposed of as hazardous waste according to institutional
guidelines.

Disclaimer: This document is intended for informational purposes for qualified individuals and
does not constitute a license to operate. All procedures should be carried out by trained
professionals in a controlled laboratory setting with appropriate safety precautions in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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